Cas no 1187970-48-4 (2,6-bis(trimethylsilyl)-4H-cyclopenta[2,1-b:3,4-b']dithiophen-4-one)

• Product Name: 2,6-bis(trimethylsilyl)-4H-cyclopenta[2,1-b:3,4-b']dithiophen-4-one
• CAS No: 1187970-48-4
• MF: C₁₅H₂₀OS₂Si₂
• MW: 336.619703292847
• CID: 2893180
• PubChem ID: 53242949
• Update Time: 2025-10-05

2,6-bis(trimethylsilyl)-4H-cyclopenta[2,1-b:3,4-b']dithiophen-4-one Chemical and Physical Properties

Names and Identifiers

• 2,6-bis(trimethylsilyl)-4H-cyclopenta[2,1-b:3,4-b']dithiophen-4-one
• .1,6-di-trimethylsilyl-3,4-cyclopentathiophenone;2,6-bis-trimethylsilanyl-cyclopenta[1,2-b:5,4-b;
• DACCRRMOIJDULI-UHFFFAOYSA-N
• 2,6-Bis(trimethylsilyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophen-4-one
• 2,6-Bis-trimethylsilanyl-cyclopenta[1,2-b:5,4-b']dithiophen-4-one
• E10047
• 4,10-bis(trimethylsilyl)-3,11-dithiatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraen-7-one
• 1187970-48-4
• SCHEMBL12447056

• Inchi： 1S/C15H20OS2Si2/c1-19(2,3)11-7-9-13(16)10-8-12(20(4,5)6)18-15(10)14(9)17-11/h7-8H,1-6H3
• InChI Key： DACCRRMOIJDULI-UHFFFAOYSA-N
• SMILES： S1C2=C(C(C3C=C([Si](C)(C)C)SC2=3)=O)C=C1[Si](C)(C)C

Computed Properties

• Exact Mass: 336.04900
• Monoisotopic Mass: 336.04941067Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 73.55000
• LogP: 4.11140

Additional information on 2,6-bis(trimethylsilyl)-4H-cyclopenta[2,1-b:3,4-b']dithiophen-4-one

Comprehensive Overview of 2,6-bis(trimethylsilyl)-4H-cyclopenta[2,1-b:3,4-b']dithiophen-4-one (CAS No. 1187970-48-4)

In the realm of advanced organic materials, 2,6-bis(trimethylsilyl)-4H-cyclopenta[2,1-b:3,4-b']dithiophen-4-one (CAS No. 1187970-48-4) stands out as a highly specialized compound with significant potential in optoelectronic applications. This heterocyclic derivative, characterized by its unique cyclopentadithiophene core and trimethylsilyl functional groups, has garnered attention for its exceptional electronic properties and thermal stability. Researchers and industries are increasingly exploring its utility in organic semiconductors, OLEDs, and photovoltaic devices, aligning with the global push toward sustainable energy solutions.

The molecular structure of 2,6-bis(trimethylsilyl)-4H-cyclopenta[2,1-b:3,4-b']dithiophen-4-one features a fused dithiophene ring system, which enhances π-conjugation and charge carrier mobility. This makes it a promising candidate for high-performance organic field-effect transistors (OFETs). The incorporation of trimethylsilyl groups further improves solubility in common organic solvents, facilitating solution-based processing—a critical factor for large-scale manufacturing of flexible electronics. As the demand for wearable technology and IoT devices grows, such materials are pivotal in enabling next-generation innovations.

Recent studies highlight the compound's role in non-fullerene acceptors (NFAs) for organic solar cells, a hot topic in renewable energy research. Its ability to fine-tune energy levels and improve photon absorption efficiency addresses key challenges in solar cell efficiency. With the rise of green chemistry initiatives, 2,6-bis(trimethylsilyl)-4H-cyclopenta[2,1-b:3,4-b']dithiophen-4-one is also being evaluated for its environmental impact, particularly in terms of biodegradability and low toxicity—factors increasingly prioritized by regulatory bodies and consumers alike.

From a synthetic perspective, the compound's CAS No. 1187970-48-4 serves as a critical identifier for researchers sourcing high-purity samples. Its synthesis typically involves Pd-catalyzed cross-coupling reactions, a methodology widely discussed in academic forums and patent literature. The compound's stability under ambient conditions further enhances its practicality for industrial applications, reducing storage and handling complexities compared to more sensitive materials.

In the context of AI-driven material discovery, 2,6-bis(trimethylsilyl)-4H-cyclopenta[2,1-b:3,4-b']dithiophen-4-one exemplifies how computational modeling can predict properties like bandgap and HOMO-LUMO levels, accelerating R&D cycles. This synergy between experimental and theoretical approaches is reshaping how new materials are developed, a trend frequently searched by professionals in computational chemistry and materials science.

As the scientific community continues to explore this compound's potential, its relevance to emerging technologies—such as quantum dot displays and bioelectronic sensors—positions it as a versatile building block for future innovations. Whether you're a chemist, engineer, or sustainability advocate, understanding the capabilities of 2,6-bis(trimethylsilyl)-4H-cyclopenta[2,1-b:3,4-b']dithiophen-4-one is essential for staying at the forefront of material science advancements.